2-{[3-(3-methyl-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 2-[[3-(3-methyl-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1-yl]methyl]pyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C17H13N5O3/c1-11-18-16(25-20-11)13-5-4-7-21(17(13)24)10-12-9-15(23)22-8-3-2-6-14(22)19-12/h2-9H,10H2,1H3
• InChI Key: JHNXRXZWCVTVBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CC=CN(C2=O)CC3=CC(=O)N4C=CC=CC4=N3
• Molecular Formula: C17H13N5O3
• Molecular Weight: 335.32 g/mol

Description

The compound appears to contain a 1,2,4-oxadiazole ring, which is a well-known pharmacophore frequently encountered in active pharmaceutical ingredients with various therapeutic focuses.

Synthesis Analysis

An efficient one-pot method was developed for the synthesis of 2-(1,2,4-oxadiazol-5-yl)anilines via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. This method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Molecular Structure Analysis

Structures of two anilines were studied by single crystal X-ray diffraction method and intramolecular hydrogen bonding between N atom of oxadiazole moiety and NH2 group was revealed.

Chemical Reactions Analysis

1,2,4-Oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, which is actively employed in organic synthesis.

Scientific Research Applications

Synthesis and Chemical Properties

Research has focused on the synthesis of novel compounds containing the pyrimidine and oxadiazole rings, indicative of a broad interest in their chemical properties and potential applications. For instance, the synthesis of new derivatives, including those with 1,2,4-triazole, 1,3,4-oxadiazole, or furan rings in addition to the pyrimidine fragment, has been explored due to their pronounced plant growth stimulating effect (Pivazyan et al., 2019). Furthermore, the design and structural characterization of 1,2,4-oxadiazole and trifluoromethylpyridine derivatives related to natural products have been described, with some compounds showing promising in vitro anticancer activity (Maftei et al., 2016).

Biological Activities and Potential Therapeutic Applications

The biological activity of compounds containing the 1,2,4-oxadiazole ring has been a significant area of research. Studies have investigated their potential as antimicrobial and anticancer agents. For example, a study on the synthesis and antimicrobial activity of newly synthesized 4-substituted-pyrazolo[3,4-d]pyrimidine derivatives, including oxadiazole-2-thiol, demonstrated moderate to outstanding antimicrobial activity against various bacteria and fungi strains (El-sayed et al., 2017). Another research effort synthesized novel 2-amino-substituted 6-methyl-pyrimidin-4-ol derivatives and their biological evaluation revealed pronounced stimulating action on plant growth, highlighting the agricultural applications of these compounds (Yengoyan et al., 2019).

Mechanism of Action

While the specific mechanism of action for this compound is not available, it’s worth noting that some 1,2,4-oxadiazole derivatives were recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy.

Future Directions

The development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry. These compounds have potential applications in the development of energetic materials, fluorescent dyes, OLEDs, sensors, as well as insecticides.